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2-Chloropentan-3-one stability storage

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: 2-Chloropentan-3-one

CAS No.: 17042-21-6

Cat. No.: S784957

Stability & Storage Overview

2-Chloropentan-3-one is an a-chloro ketone that requires specific handling to maintain stability. The

quantitative data on its properties are summarized in the table below.

Property Value | Description Source
CAS Number 17042-21-6 [1]
Molecular Formula CsHoCIO [1]
Molecular Weight 120.577 g/mol [1]
Purity 95% to 98% min (from suppliers) [2]
Key Storage Requirement Must be stored in a refrigerator [3]
Main Impurity 2,4-Dichloropentan-3-one (approx. 5%) [3]

Frequently Asked Questions (FAQs)

¢ Q1: What is the most critical rule for storing 2-Chloropentan-3-one?
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o Al: The compound must be stored in a refrigerator [3]. While the exact reason is not specified
in the literature, this practice is standard for stabilizing reactive intermediates and slowing
potential decomposition.

¢ Q2: Can trace impurities interfere with its use in synthesis?

o AZ2: In at least one key application, trace amounts of the common impurity 2,4-dichloropentan-
3-one do not interfere with the subsequent reaction, specifically a [4+3] cycloaddition [3].
However, the impact of impurities should be evaluated for each specific synthetic protocol.

¢ Q3: What is a major synthetic application of 2-Chloropentan-3-one?

o A3: It serves as a key precursor for generating oxyallyl cations, which are used in [4+3]
cycloaddition reactions to construct seven-membered rings and complex bicyclic structures
like 8-oxabicyclo[3.2.1]oct-6-en-3-one, which are valuable in natural product synthesis [3].

Troubleshooting Guide

Observed Issue Potential Cause Recommended Action
Formation of Common side reaction during Optimize reaction conditions: control the
polychlorinated synthesis; excess chlorinating amount of chlorinating agent (e.g., SO2Cl2)
byproducts agent or prolonged reaction and reaction time [4] [3].

time.
Low yield or failed Instability of the a-chloro Ensure proper refrigerated storage. Use
cycloaddition ketone; suboptimal reaction freshly distilled material. Re-optimize

conditions for the cycloaddition.  cycloaddition conditions (e.g., solvent,
base, equivalents) [3].

Synthesis Protocol

The following workflow outlines a standard procedure for synthesizing 2-Chloropentan-3-one, adapted

from Organic Syntheses [3].
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Start Synthesis

'

Charge 500mL flask with:
« 85mL (0.80 mol) Pentan-3-one
 200mL Carbon Tetrachloride

l

Heat mixture to 45°C
in an oil bath

'

Add 71mL (0.88 mol)
Sulfuryl Chloride
Dropwise over 2 hours

l

Stir for 3 hours
at 45°C

l

Remove solvent by
distillation at 85°C

'

Purify residue by
distillation under
reduced pressure
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Key Details:

e Reaction Vessel: 500-mL, two-necked, round-bottomed flask with a reflux condenser and addition
funnel.

¢ Temperature: Maintained at 45°C during reaction.

e Work-up: The carbon tetrachloride solvent is first removed by atmospheric pressure distillation. The
crude product is then purified by distillation under reduced pressure, collecting the fraction boiling
at 80-102°C (62 mmHg).

¢ Yield: Approximately 80% [3].

Practical Notes

e Handling Precautions: Although specific hazard codes are not provided in the search results, the
synthesis protocol uses carbon tetrachloride (a known hazardous substance) and sulfuryl chloride,
indicating that this reaction should be conducted in a well-ventilated fume hood with appropriate
personal protective equipment (PPE) [3].

e Characterization: The procedure references an NMR analysis described by Wyman and Kaufman
for verifying the identity and purity of the final product [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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